Cas no 129673-86-5 (4-hydroxybisabola-2,10-diene-9-one)

• Product Name: 4-hydroxybisabola-2,10-diene-9-one
• CAS No: 129673-86-5
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 2035955
• PubChem ID: 14633004
• Update Time: 2025-06-27

4-hydroxybisabola-2,10-diene-9-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxybisabola-2,10-diene-9-one
• 4-Hydroxybisabola-2
• 3-Hydroxybisabola-1,10-dien-9-one
• (6S)-6-[(1R,4R)-4-hydroxy-4-methylcyclohex-2-en-1-yl]-2-methylhept-2-en-4-one
• AKOS040761098
• 129673-86-5
• 4-Hydroxybisabola-2,10-dien-9-one
• CS-0149025

• Inchi： 1S/C15H24O2/c1-11(2)9-14(16)10-12(3)13-5-7-15(4,17)8-6-13/h5,7,9,12-13,17H,6,8,10H2,1-4H3/t12-,13+,15-/m0/s1
• InChI Key： OZDOAMOSJAOPRV-GUTXKFCHSA-N
• SMILES： O[C@@]1(C)C=C[C@@H]([C@@H](C)CC(/C=C(\C)/C)=O)CC1

Computed Properties

• Exact Mass: 236.177630004g/mol
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder

4-hydroxybisabola-2,10-diene-9-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on 4-hydroxybisabola-2,10-diene-9-one

4-Hydroxybisabola-2,10-Diene-9-One: A Comprehensive Overview

The compound with CAS No. 129673-86-5, commonly referred to as 4-hydroxybisabola-2,10-diene-9-one, is a fascinating molecule that has garnered significant attention in the fields of natural product chemistry and pharmacology. This compound belongs to the class of sesquiterpenoids, a group of organic compounds derived from isoprene units, and is known for its unique structural features and potential bioactive properties. Recent studies have shed light on its diverse applications, particularly in the areas of anti-inflammatory, antioxidant, and anticancer activities.

4-Hydroxybisabola-2,10-diene-9-one was first isolated from the roots of *Bupleurum falcatum*, a plant traditionally used in Chinese medicine for its hepatoprotective effects. The compound's structure consists of a bisabolane skeleton with a hydroxyl group at position 4 and a ketone group at position 9. This arrangement contributes to its stability and bioavailability, making it a promising candidate for further pharmacological studies. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structure and elucidate its stereochemistry.

One of the most intriguing aspects of 4-hydroxybisabola-2,10-diene-9-one is its ability to modulate inflammatory pathways. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cells. This anti-inflammatory activity is attributed to its interaction with key signaling molecules like NF-kappa B and MAPK. Furthermore, recent studies have explored its potential as an adjunct therapy for chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The antioxidant properties of 4-hydroxybisabola-2,10-diene-9-one are another area of intense research interest. By neutralizing reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT), this compound exhibits significant protective effects against oxidative stress-induced cellular damage. Preclinical studies have shown that it can mitigate oxidative stress in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and antioxidant activities, 4-hydroxybisabola-2,10-diene-9-one has also been investigated for its anticancer potential. Studies have revealed that this compound can induce apoptosis in various cancer cell lines by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3 while inhibiting anti-apoptotic proteins like Bcl-2. Moreover, it has been found to synergize with conventional chemotherapy drugs, enhancing their efficacy while reducing their side effects.

The synthesis of 4-hydroxybisabola-2,10-diene-9-one remains a challenging task due to the complexity of its structure. However, recent advancements in enzymatic synthesis and semi-synthesis strategies have provided new avenues for large-scale production. Researchers are also exploring the use of microbial fermentation techniques to produce this compound more efficiently.

From an application standpoint, 4-hydroxybisabola-2,10-diene-9-one holds immense potential in the development of novel therapeutic agents. Its ability to target multiple pathways involved in inflammation, oxidative stress, and cancer makes it a versatile candidate for drug discovery. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in human subjects.

In conclusion, 4-hydroxybisabola-2,10-diene-9-one (CAS No. 129673-86-5) is a remarkable natural product with a wealth of bioactive properties. Its structural uniqueness combined with cutting-edge research findings positions it as a key player in the field of natural product-based drug discovery.